Cas no 1421450-45-4 (N-1-(2-methoxyethyl)piperidin-4-yl-3-phenylpropanamide)

• Product Name: N-1-(2-methoxyethyl)piperidin-4-yl-3-phenylpropanamide
• CAS No: 1421450-45-4
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 6130375
• PubChem ID: 71784702
• Update Time: 2025-06-11

N-1-(2-methoxyethyl)piperidin-4-yl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2-methoxyethyl)piperidin-4-yl-3-phenylpropanamide
• AKOS024532114
• 1421450-45-4
• VU0532045-1
• N-[1-(2-METHOXYETHYL)PIPERIDIN-4-YL]-3-PHENYLPROPANAMIDE
• F6108-0149
• N-(1-(2-methoxyethyl)piperidin-4-yl)-3-phenylpropanamide

• Inchi： 1S/C17H26N2O2/c1-21-14-13-19-11-9-16(10-12-19)18-17(20)8-7-15-5-3-2-4-6-15/h2-6,16H,7-14H2,1H3,(H,18,20)
• InChI Key： ZVCBRQIEQPUHKP-UHFFFAOYSA-N
• SMILES： O(C)CCN1CCC(CC1)NC(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-1-(2-methoxyethyl)piperidin-4-yl-3-phenylpropanamide

N-1-(2-methoxyethyl)piperidin-4-yl-3-phenylpropanamide (CAS No. 1421450-45-4): A Comprehensive Overview

N-1-(2-methoxyethyl)piperidin-4-yl-3-phenylpropanamide (CAS No. 1421450-45-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been extensively studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and pain management.

The molecular structure of N-1-(2-methoxyethyl)piperidin-4-yl-3-phenylpropanamide is characterized by a piperidine ring, a phenyl group, and a methoxyethyl substituent. These structural features contribute to its unique pharmacological profile, making it a promising candidate for various therapeutic applications. Recent research has focused on elucidating the mechanisms of action and potential targets of this compound, which include interactions with G protein-coupled receptors (GPCRs) and ion channels.

In the realm of CNS disorders, N-1-(2-methoxyethyl)piperidin-4-yl-3-phenylpropanamide has shown potential as an analgesic agent. Studies have demonstrated its ability to modulate pain pathways, particularly through its interaction with opioid receptors. This property makes it a valuable candidate for the development of novel pain management therapies, which are crucial given the growing need for effective and safe analgesics.

Beyond pain management, N-1-(2-methoxyethyl)piperidin-4-yl-3-phenylpropanamide has also been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have indicated that this compound may possess neuroprotective properties, potentially due to its ability to modulate oxidative stress and inflammation. These findings suggest that it could play a role in slowing the progression of these debilitating conditions.

The pharmacokinetic properties of N-1-(2-methoxyethyl)piperidin-4-yl-3-phenylpropanamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its potential use as a therapeutic agent. Its high bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-1-(2-methoxyethyl)piperidin-4-yl-3-phenylpropanamide in various therapeutic contexts. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical trials to further assess its therapeutic potential.

In addition to its therapeutic applications, N-1-(2-methoxyethyl)piperidin-4-yl-3-phenylpropanamide has also been explored for its use in chemical synthesis and as a research tool. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules, contributing to advancements in organic chemistry and materials science.

The ongoing research into N-1-(2-methoxyethyl)piperidin-4-yl-3-phenylpropanamide highlights the importance of interdisciplinary collaboration in drug discovery and development. By combining insights from medicinal chemistry, pharmacology, and clinical research, scientists are working towards unlocking the full potential of this compound for the benefit of patients worldwide.